Cas no 103393-75-5 (1,2,3,4-tetrahydronaphthalene-2,7-diamine)

• Product Name: 1,2,3,4-tetrahydronaphthalene-2,7-diamine
• CAS No: 103393-75-5
• MF: C₁₀H₁₄N₂
• MW: 162.231562137604
• MDL: MFCD06796246
• CID: 125635
• PubChem ID: 14798877
• Update Time: 2025-11-06

1,2,3,4-tetrahydronaphthalene-2,7-diamine Chemical and Physical Properties

Names and Identifiers

• 2,7-Naphthalenediamine,1,2,3,4-tetrahydro-
• 1,2,3,4-tetrahydronaphthalene-2,7-diamine
• 1,2,3,4-TETRAHYDRO-NAPHTHALENE-2,7-DIAMINE
• 1,2,3,4-tetrahydro-naphthalene-2,7-diyldiamine
• 1,2,3,4-Tetrahydro-naphthalin-2,7-diyldiamin
• 1.2.3.4-Tetrahydro-naphthylendiamin-(2.7)
• 2.7-Diamino-1.2.3.4-tetrahydro-naphthalin
• 2.7-Diamino-tetralin
• EN300-133639
• 2,2,3,4,4,5,6-HEPTABROMODIPHENYLETHER
• SCHEMBL9752112
• 103393-75-5
• SB30301
• A896473
• CS-0440265
• DTXSID70564184
• AKOS006292902

• MDL： MFCD06796246
• Inchi： 1S/C10H14N2/c11-9-3-1-7-2-4-10(12)6-8(7)5-9/h1,3,5,10H,2,4,6,11-12H2
• InChI Key： FISUQAVKGARTJH-UHFFFAOYSA-N
• SMILES： NC1CC2C=C(C=CC=2CC1)N

Computed Properties

• Exact Mass: 162.11600
• Monoisotopic Mass: 162.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 52Ų

Experimental Properties

• PSA: 52.04000
• LogP: 2.36630

Additional information on 1,2,3,4-tetrahydronaphthalene-2,7-diamine

Comprehensive Overview of 1,2,3,4-Tetrahydronaphthalene-2,7-diamine (CAS No. 103393-75-5)

1,2,3,4-Tetrahydronaphthalene-2,7-diamine (CAS No. 103393-75-5) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, materials science, and chemical synthesis. This diamine derivative of tetrahydronaphthalene is valued for its unique structural properties, which make it a versatile intermediate in the development of advanced materials and bioactive molecules. Researchers and industry professionals frequently search for terms like "1,2,3,4-tetrahydronaphthalene-2,7-diamine synthesis," "CAS 103393-75-5 applications," and "tetrahydronaphthalene derivatives," reflecting its growing relevance in scientific and industrial applications.

The compound's molecular structure features a partially hydrogenated naphthalene ring with two amine groups at the 2 and 7 positions. This configuration enables it to participate in a wide range of chemical reactions, including polymerization, condensation, and cross-coupling. Recent studies highlight its potential in creating high-performance polymers, such as polyamides and polyimides, which are sought after for their thermal stability and mechanical strength. Keywords like "diamine-based polymers" and "high-performance materials" are often associated with this compound, aligning with the current focus on sustainable and durable materials in industries like automotive and aerospace.

In the pharmaceutical sector, 1,2,3,4-Tetrahydronaphthalene-2,7-diamine serves as a key building block for synthesizing compounds with potential therapeutic effects. Its rigid yet flexible core structure makes it an attractive scaffold for drug discovery, particularly in targeting neurological and cardiovascular diseases. Searches for "pharmaceutical intermediates" and "drug discovery scaffolds" frequently include references to this compound, underscoring its importance in medicinal chemistry. Additionally, its role in the development of fluorescent probes and imaging agents has been explored, catering to the rising demand for diagnostic tools in healthcare.

Environmental and safety considerations are also critical when discussing CAS 103393-75-5. While the compound itself is not classified as hazardous, proper handling and storage are essential to ensure workplace safety. Industry professionals often inquire about "safe handling of diamine compounds" and "storage conditions for tetrahydronaphthalene derivatives," reflecting a broader trend toward responsible chemical management. Regulatory compliance and green chemistry principles are increasingly integrated into its production and application processes.

The synthesis of 1,2,3,4-Tetrahydronaphthalene-2,7-diamine typically involves catalytic hydrogenation or reductive amination of naphthalene precursors. Recent advancements in catalytic methods have improved yield and selectivity, addressing the demand for cost-effective and scalable production. Queries such as "efficient synthesis of tetrahydronaphthalene diamines" and "catalytic hydrogenation optimization" highlight the ongoing innovation in this area. These developments align with the global push toward sustainable chemical manufacturing and reduced environmental impact.

In summary, 1,2,3,4-Tetrahydronaphthalene-2,7-diamine (CAS No. 103393-75-5) is a multifaceted compound with applications spanning materials science, pharmaceuticals, and beyond. Its structural versatility and functional groups make it a valuable asset in research and industrial settings. As interest grows in "advanced organic intermediates" and "specialty chemicals," this compound is poised to play an even more prominent role in future innovations. By staying abreast of trends like sustainable synthesis and targeted drug design, stakeholders can fully leverage its potential.